Cas no 214193-13-2 ((1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)
214193-13-2 structure
Product Name:(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
CAS No:214193-13-2
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD08691410
CID:1401141
PubChem ID:16228670
Update Time:2025-04-20
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[3.1.0]hexane-3-carboxylic acid, (1S,3S,5S)-
- (1S,3S,5S)-2-Azabicyclo-[3.1.0]hexane-3-carboxylic acid
- (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
- DB-214652
- CS-0057230
- 97250-96-9
- EN300-1068400
- P10629
- rac-(1R,3R,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
- 214193-13-2
- AKOS006237682
- SCHEMBL5066494
- EN300-30421
- (1S,3S,5S)-rel-2-Azabicyclo[3.1.0]hexane-3-carboxylicacid
- AS-50582
- DTXSID10585530
- (1S,3S,5S)-rel-2-Azabicyclo[3.1.0]hexane-3-carboxylic acid
- A857998
- cis-4,5-methano-l-proline
- CHEMBL3785412
-
- MDL: MFCD08691410
- Inchi: 1S/C6H9NO2/c8-6(9)5-2-3-1-4(3)7-5/h3-5,7H,1-2H2,(H,8,9)/t3-,4-,5-/m0/s1
- InChI Key: XBEMWFUKTKDJKP-YUPRTTJUSA-N
- SMILES: OC([C@@H]1C[C@@H]2C[C@@H]2N1)=O
Computed Properties
- Exact Mass: 127.06337
- Monoisotopic Mass: 127.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 280.3±23.0 °C at 760 mmHg
- Flash Point: 123.3±22.6 °C
- PSA: 49.33
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM315359-1g |
(1S,3S,5S)-2-Azabicyclo-[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 95% | 1g |
$886 | 2021-06-09 | |
| Enamine | EN300-30421-1mg |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 1mg |
$2134.0 | 2022-02-28 | ||
| Enamine | EN300-30421-2mg |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 2mg |
$2134.0 | 2022-02-28 | ||
| Enamine | EN300-30421-5mg |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 5mg |
$2134.0 | 2022-02-28 | ||
| Enamine | EN300-30421-10mg |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 10mg |
$2134.0 | 2022-02-28 | ||
| Enamine | EN300-30421-20mg |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 20mg |
$2134.0 | 2022-02-28 | ||
| Enamine | EN300-30421-25mg |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 25mg |
$2134.0 | 2022-02-28 | ||
| Enamine | EN300-30421-50mg |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 50mg |
$713.0 | 2022-10-09 | ||
| Enamine | EN300-30421-100mg |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 100mg |
$931.0 | 2022-10-09 | ||
| Enamine | EN300-30421-250mg |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid |
214193-13-2 | 250mg |
$1328.0 | 2022-10-09 |
(1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
214193-13-2 ((1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid) Related Products
- 27762-08-9(3-Azabicyclo[3.1.0]hexane-2-carboxylic acid)
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- 911835-76-2((1R,2S,5S)-6,6-Dimethyl-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)
- 33294-81-4((1R,2S,5S)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid)
- 214193-12-1((1R,3S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)
- 72029-78-8(rel-(1S,2S,5R)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)
- 73804-70-3((+-)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)
- 22255-16-9((1S,2S,5R)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)
- 506420-79-7(D-Proline, 3-cyclopropyl-, (3S)-rel- (9CI))
- 74984-02-4(rel-(1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)
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